Cas no 1267691-19-9 ({1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1267691-19-9
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• CID: 5830493
• PubChem ID: 82203344
• Update Time: 2025-07-20

{1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol
• 1267691-19-9
• {1-[(4-chlorophenyl)methyl]-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol
• EN300-1610159

• Inchi： 1S/C12H14ClN3O2/c1-18-8-12-11(7-17)14-15-16(12)6-9-2-4-10(13)5-3-9/h2-5,17H,6-8H2,1H3
• InChI Key： ZPMMFKRCPWODLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(COC)=C(CO)N=N1

Computed Properties

• Exact Mass: 267.0774544g/mol
• Monoisotopic Mass: 267.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.2Ų

Additional information on {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol

Introduction to {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1267691-19-9)

{1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1267691-19-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chlorophenyl group and a methoxymethyl substituent, contribute to its distinct chemical and biological properties.

The synthesis of {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a powerful and versatile method for constructing 1,2,3-triazole rings. This reaction is part of the broader class of click chemistry reactions, which are characterized by their high efficiency, reliability, and functional group tolerance. The CuAAC reaction has been widely used in the synthesis of complex molecules and biomolecules due to its mild reaction conditions and high yield.

Recent studies have highlighted the potential of {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol in various therapeutic areas. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that certain 1,2,3-triazole derivatives exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The presence of the chlorophenyl and methoxymethyl groups in this compound may enhance its ability to interact with viral targets and inhibit viral replication.

In addition to antiviral properties, {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol has been investigated for its potential as an anticancer agent. Studies have demonstrated that 1,2,3-triazole derivatives can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For instance, a study published in the European Journal of Medicinal Chemistry reported that certain 1,2,3-triazole compounds exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells.

The pharmacokinetic properties of {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits favorable solubility and stability characteristics, which are crucial for effective drug delivery. Furthermore, preliminary studies have indicated that it has low toxicity towards normal cells, suggesting a favorable therapeutic index.

The biological activity of {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol is believed to be influenced by its ability to form hydrogen bonds and π-stacking interactions with target proteins. These interactions can enhance the compound's binding affinity and selectivity towards specific molecular targets. Computational studies using molecular docking simulations have provided insights into the binding modes of this compound with various protein targets, further supporting its potential as a lead molecule for drug development.

In conclusion, {1-(4-chlorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1267691-19-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.